Cas no 1207034-16-9 (1-(3,4-dimethoxyphenyl)methyl-3-{2-4-(thiophene-2-carbonyl)piperazin-1-ylethyl}urea)

• Product Name: 1-(3,4-dimethoxyphenyl)methyl-3-{2-4-(thiophene-2-carbonyl)piperazin-1-ylethyl}urea
• CAS No: 1207034-16-9
• MF: C₂₁H₂₈N₄O₄S
• MW: 432.536423683167
• CID: 5843175
• PubChem ID: 49677028
• Update Time: 2025-05-21

1-(3,4-dimethoxyphenyl)methyl-3-{2-4-(thiophene-2-carbonyl)piperazin-1-ylethyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dimethoxyphenyl)methyl-3-{2-4-(thiophene-2-carbonyl)piperazin-1-ylethyl}urea
• VU0527107-1
• 1-[(3,4-dimethoxyphenyl)methyl]-3-[2-[4-(thiophene-2-carbonyl)piperazin-1-yl]ethyl]urea
• AKOS024526437
• 1-[(3,4-dimethoxyphenyl)methyl]-3-{2-[4-(thiophene-2-carbonyl)piperazin-1-yl]ethyl}urea
• F5871-4153
• 1207034-16-9
• 1-(3,4-dimethoxybenzyl)-3-(2-(4-(thiophene-2-carbonyl)piperazin-1-yl)ethyl)urea

• Inchi： 1S/C21H28N4O4S/c1-28-17-6-5-16(14-18(17)29-2)15-23-21(27)22-7-8-24-9-11-25(12-10-24)20(26)19-4-3-13-30-19/h3-6,13-14H,7-12,15H2,1-2H3,(H2,22,23,27)
• InChI Key： YLIGWSTYIOZELV-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(N1CCN(CCNC(NCC2C=CC(=C(C=2)OC)OC)=O)CC1)=O

Computed Properties

• Exact Mass: 432.18312656g/mol
• Monoisotopic Mass: 432.18312656g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 111Ų

Additional information on 1-(3,4-dimethoxyphenyl)methyl-3-{2-4-(thiophene-2-carbonyl)piperazin-1-ylethyl}urea

1-(3,4-Dimethoxyphenyl)methyl-3-{2-[4-(thiophene-2-carbonyl)piperazin-1-yl]ethyl}urea: A Comprehensive Overview

The compound 1-(3,4-dimethoxyphenyl)methyl-3-{2-[4-(thiophene-2-carbonyl)piperazin-1-yl]ethyl}urea, with CAS No. 1207034-16-9, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structure, which combines a urea moiety with a piperazine ring and a thiophene group, making it a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of this compound as a modulator of cellular signaling pathways. The presence of the thiophene group introduces electronic properties that enhance the molecule's ability to interact with biological targets. Researchers have demonstrated that this compound exhibits potent activity against certain enzymes involved in inflammation and cancer progression. For instance, in vitro assays have shown that it can inhibit the activity of cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression.

The synthesis of 1-(3,4-dimethoxyphenyl)methyl-3-{2-[4-(thiophene-2-carbonyl)piperazin-1-yl]ethyl}urea involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the urea linkage and the subsequent functionalization of the piperazine ring. The use of microwave-assisted synthesis has been reported to significantly improve the yield and purity of the final product, making it more accessible for large-scale production.

In terms of pharmacokinetics, this compound has been shown to exhibit favorable absorption and bioavailability profiles in preclinical models. Studies conducted in rodents indicate that it achieves high concentrations in target tissues while maintaining low systemic toxicity. These properties make it an attractive candidate for the development of targeted therapies, particularly in oncology and inflammatory diseases.

One of the most exciting developments involving this compound is its potential as an anti-cancer agent. Preclinical trials have demonstrated that it can induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action appears to involve both direct inhibition of oncogenic pathways and modulation of the tumor microenvironment. Additionally, recent research has explored its potential as a radiosensitizer, enhancing the efficacy of radiation therapy in certain cancer models.

The structural versatility of 1-(3,4-dimethoxyphenyl)methyl-3-{2-[4-(thiophene-2-carbonyl)piperazin-1-yl]ethyl}urea also lends itself to further chemical modifications. Scientists are currently investigating analogs with altered substituents on the thiophene ring and piperazine moiety to optimize its pharmacokinetic properties and therapeutic efficacy. These efforts are expected to yield a new generation of compounds with enhanced potency and reduced side effects.

In conclusion, 1-(3,4-dimethoxyphenyl)methyl-3-{2-[4-(thiophene-2-carbonyl)piperazin-1-yl]ethyl}urea represents a significant advancement in medicinal chemistry. Its unique structure, combined with its promising biological activity and favorable pharmacokinetic profile, positions it as a leading candidate for future therapeutic applications. As research continues to uncover its full potential, this compound is poised to make a meaningful impact on the treatment of various diseases.